(2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine dihydrochloride

• IUPAC Name: N'-methyl-N'-[1-(1-methylcyclopropyl)ethyl]ethane-1,2-diamine;dihydrochloride
• InChI: InChI=1S/C9H20N2.2ClH/c1-8(9(2)4-5-9)11(3)7-6-10;;/h8H,4-7,10H2,1-3H3;2*1H
• InChI Key: MPEKUUXQLPFXFR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(CC1)C)N(C)CCN.Cl.Cl
• Molecular Formula: C9H22Cl2N2
• Molecular Weight: 229.19 g/mol
• CAS No.: 1803608-78-7

Description

“(2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine dihydrochloride” is a chemical compound with the CAS Number: 1803608-78-7. Its IUPAC name is N1-methyl-N1-(1-(1-methylcyclopropyl)ethyl)ethane-1,2-diamine dihydrochloride. The compound has a molecular weight of 229.19.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H20N2.2ClH/c1-8(9(2)4-5-9)11(3)7-6-10;;/h8H,4-7,10H2,1-3H3;2*1H. This code provides a specific description of the molecule’s structure.

Physical and Chemical Properties Analysis

The compound is a salt. More detailed physical and chemical properties are not available in the sources I have access to.

Scientific Research Applications

Synthesis and Characterization

• (Bianchini et al., 1997) described the synthesis of new chiral aminodiphosphine ligands, highlighting the complex interplay of substituents and their effect on the stability and structure of resulting compounds.

Biological and Chemical Interactions

• (Fleck et al., 2003) reported on the stereoselective process for preparing key intermediates in antibiotic development, demonstrating the intricate balance of reactions in pharmaceutical synthesis.
• (Hoffman et al., 1982) explored the stereospecific conversion of certain amino acids to gases in plant tissues, showing the specific biochemical pathways plants use to generate gases.

Molecular and Structural Studies

• (Raghavaiah et al., 2016) examined heterocyclic compounds with ethylene spacer and amine functionality, revealing insights into molecular structures and their fluorescence and thermal stability properties.

Applications in Analytical Chemistry

• (You et al., 2006) developed a method for determining amino compounds using fluorescence detection, underscoring the role of such compounds in analytical techniques.

Catalytic Processes and Organic Synthesis

• (Luo et al., 2012) and (Lifchits & Charette, 2008) discussed novel cyclization methods, highlighting the versatility of such compounds in creating complex organic structures.

Environmental and Safety Considerations

• (Yang et al., 2009) focused on controlling genotoxins formed during the preparation of amine hydrochloride salts, emphasizing the importance of safety in chemical processes.

Safety and Hazards

For safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.